3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one

• Molecular Formula: C26H21F3O4
• Molecular Weight: 454.4 g/mol
• IUPAC Name: 3-(4-ethylphenoxy)-7-[(2-methylphenyl)methoxy]-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C26H21F3O4/c1-3-17-8-10-19(11-9-17)32-24-23(30)21-13-12-20(14-22(21)33-25(24)26(27,28)29)31-15-18-7-5-4-6-16(18)2/h4-14H,3,15H2,1-2H3
• InChI Key: PFOKAYOAOWHYBW-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OCC4=CC=CC=C4C)C(F)(F)F

Description

3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one, also known as EMD 1214063, is a novel compound that has been the subject of extensive research in recent years. This compound belongs to the class of chromenones and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 is not fully understood, but it has been proposed that it acts by inhibiting certain enzymes and signaling pathways that are involved in inflammation, cancer, and viral replication. 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It has also been shown to inhibit the activity of the NS5B polymerase, an enzyme that is essential for the replication of the hepatitis C virus.
Biochemical and Physiological Effects:
3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to increase the production of anti-inflammatory cytokines, such as IL-10. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 has been shown to reduce the levels of viral RNA in cells infected with the hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 is its specificity. It has been shown to target specific enzymes and signaling pathways, which makes it a valuable tool for studying the mechanisms of inflammation, cancer, and viral replication. However, one of the limitations of 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 is its solubility. It is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063. One direction is to further investigate its anti-cancer properties and its potential use as a therapeutic agent for various types of cancer. Another direction is to investigate its potential use as an anti-viral agent for other viruses, such as HIV and Zika. Additionally, future research could focus on improving the solubility of 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 to make it more suitable for certain experiments.
Conclusion:
In conclusion, 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 is a novel compound that has shown promising results in various scientific studies. Its specificity and potential therapeutic applications make it a valuable tool for studying the mechanisms of inflammation, cancer, and viral replication. Further research is needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 involves a multi-step process that requires expertise in organic chemistry. The first step involves the preparation of a key intermediate, which is then subjected to a series of reactions to obtain the final product. The synthesis method of 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 has been described in detail in various scientific papers, and it has been shown to be a reliable and reproducible process.

Scientific Research Applications

3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. In one study, 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 was found to inhibit the growth of breast cancer cells by inducing cell death. In another study, it was shown to inhibit the replication of the hepatitis C virus. These findings suggest that 3-(4-ethylphenoxy)-7-[(2-methylbenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one 1214063 has the potential to be used as a therapeutic agent for various diseases.